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Introduction
Omoconazole nitrate is a topical antifungal agent belonging to the imidazole class of drugs. It

is effective against a broad spectrum of fungi, including dermatophytes and yeasts, which are

responsible for various cutaneous mycoses. This technical guide provides an in-depth analysis

of the chemical structure, molecular formula, and key physicochemical properties of

Omoconazole nitrate. Additionally, it outlines a representative experimental protocol for

assessing its in vitro antifungal efficacy.

Chemical Structure and Molecular Formula
Omoconazole nitrate is the nitrate salt of Omoconazole. The chemical structure is

characterized by an imidazole ring linked to a substituted styryl ether moiety. The systematic

IUPAC name is 1-[(Z)-1-[2-(4-chlorophenoxy)ethoxy]-1-(2,4-dichlorophenyl)prop-1-en-2-

yl]imidazole;nitric acid.

The molecular formula of Omoconazole nitrate is C20H18Cl3N3O5.[1][2]
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Physicochemical and Quantitative Data
A summary of the key quantitative properties of Omoconazole nitrate is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 486.7 g/mol [1][2]

Exact Mass 485.031204 Da [1][3]

CAS Number 83621-06-1 [1][3][4][5]

Melting Point 118-120 °C [4]

Topological Polar Surface Area 102 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 7 [2]

Logical Relationship of Omoconazole Nitrate
The following diagram illustrates the relationship between Omoconazole nitrate and its

constituent parts.

Omoconazole Nitrate
(C20H18Cl3N3O5)
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Figure 1: Logical relationship of Omoconazole Nitrate.
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In Vitro Antifungal Susceptibility Testing: Agar Dilution
Method
The following is a detailed methodology for determining the Minimum Inhibitory Concentration

(MIC) of Omoconazole nitrate against various fungal isolates, based on established antifungal

susceptibility testing protocols.[2]

1. Preparation of Media and Antifungal Agent:

A stock solution of Omoconazole nitrate is prepared in a suitable solvent, such as dimethyl

sulfoxide (DMSO).

Serial twofold dilutions of the Omoconazole nitrate stock solution are prepared.

Each dilution is then added to molten Sabouraud Dextrose Agar at a temperature of 45-50°C

to achieve the final desired concentrations.

The agar is poured into sterile Petri dishes and allowed to solidify.

2. Inoculum Preparation:

Fungal isolates (e.g., Trichophyton rubrum, Candida albicans) are cultured on appropriate

agar plates to obtain pure colonies.

A suspension of the fungal colonies is prepared in sterile saline or phosphate-buffered saline

(PBS).

The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds

to approximately 1-5 x 10^6 colony-forming units (CFU)/mL.

3. Inoculation and Incubation:

The prepared fungal inoculum is spotted onto the surface of the agar plates containing the

different concentrations of Omoconazole nitrate.

A control plate containing no antifungal agent is also inoculated to ensure the viability of the

fungal isolates.
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The plates are incubated at a temperature of 28-35°C for a period of 24-72 hours, depending

on the growth rate of the specific fungal species.

4. Determination of Minimum Inhibitory Concentration (MIC):

Following incubation, the plates are visually inspected for fungal growth.

The MIC is defined as the lowest concentration of Omoconazole nitrate that completely

inhibits the visible growth of the fungal isolate.

Studies have shown that Omoconazole nitrate exhibits potent in vitro activity against a wide

range of medically important fungi, with MIC values often being equal to or lower than those of

comparator antifungal agents like bifonazole.[2] The antifungal spectrum includes most yeasts,

dimorphic fungi, non-pigmented hyphomycetes, and dermatophytes.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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